Cas no 2137600-74-7 (7-Azabicyclo[2.2.1]heptan-2-amine, 7-(cyclopropylsulfonyl)-)

• Product Name: 7-Azabicyclo[2.2.1]heptan-2-amine, 7-(cyclopropylsulfonyl)-
• CAS No: 2137600-74-7
• MF: C₉H₁₆N₂O₂S
• MW: 216.300540924072
• CID: 5298125
• Update Time: 2025-10-19

7-Azabicyclo[2.2.1]heptan-2-amine, 7-(cyclopropylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[2.2.1]heptan-2-amine, 7-(cyclopropylsulfonyl)-

• Inchi： 1S/C9H16N2O2S/c10-8-5-6-1-4-9(8)11(6)14(12,13)7-2-3-7/h6-9H,1-5,10H2
• InChI Key： ZFLHLBCRRFCONK-UHFFFAOYSA-N
• SMILES： C12N(S(C3CC3)(=O)=O)C(CC1)CC2N

Additional information on 7-Azabicyclo[2.2.1]heptan-2-amine, 7-(cyclopropylsulfonyl)-

7-Azabicyclo[2.2.1]heptan-2-amine, 7-(cyclopropylsulfonyl)-: A Comprehensive Overview

7-Azabicyclo[2.2.1]heptan-2-amine, 7-(cyclopropylsulfonyl)-, also known by its CAS number 2137600-74-7, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique bicyclic structure and the presence of a cyclopropylsulfonyl group, which contributes to its distinct chemical properties and reactivity.

The core structure of this compound is a bicyclo[2.2.1]heptane system, which is a fused bicyclic framework consisting of two five-membered rings and one seven-membered ring. The substitution at the 7-position with a cyclopropylsulfonyl group introduces additional complexity and functionality to the molecule. This modification not only enhances the compound's stability but also opens up new avenues for its application in advanced chemical synthesis and catalysis.

Recent studies have highlighted the importance of bicyclic amine derivatives in drug discovery and development. The presence of the azabicyclo structure in this compound makes it a promising candidate for exploring novel pharmacophores and bioisosteres. Researchers have demonstrated that such structures can exhibit unique binding affinities to various biological targets, including enzymes and receptors, making them valuable leads in medicinal chemistry.

The introduction of the cyclopropylsulfonyl group further enhances the compound's versatility. Cyclopropane rings are known for their high strain energy, which can be harnessed to induce specific reactivity patterns in chemical reactions. In the context of this compound, the sulfonyl group acts as an electron-withdrawing substituent, modulating the electronic environment of the bicyclic system and influencing its reactivity in both organic synthesis and catalytic applications.

In terms of synthesis, this compound can be prepared through a variety of routes, including ring-closing metathesis, nucleophilic substitution, and amine alkylation. The choice of synthetic pathway depends on the availability of starting materials and the desired level of stereocontrol. Recent advancements in asymmetric catalysis have enabled the preparation of enantiomerically enriched samples of this compound, which are essential for studying its stereochemical properties and biological activity.

The application of 7-Azabicyclo[2.2.1]heptan-2-amine, 7-(cyclopropylsulfonyl)- extends beyond traditional organic synthesis. Its rigid bicyclic framework makes it an ideal candidate for use as a chiral auxiliary or a building block in the construction of complex natural product analogues. Additionally, the compound has shown potential as a ligand in transition metal-catalyzed reactions, where its unique geometry can influence selectivity and reaction efficiency.

From an environmental standpoint, researchers have explored the biodegradation pathways of similar compounds to assess their ecological impact. While specific data on this compound are currently limited, its structural features suggest that it may undergo hydrolysis under certain conditions, leading to the formation of less complex degradation products.

In conclusion, 7-Azabicyclo[2.2.1]heptan-2-amine, 7-(cyclopropylsulfonyl)- represents a fascinating example of how structural complexity can be leveraged to create compounds with diverse functional applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.